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An In-depth Technical Guide to 1,1,3,3-Tetramethyldisiloxane (CAS 3277-26-7)

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,1,3,3-Tetramethyldisiloxane (TMDS), identified by CAS number 3277-26-7, is the smallest

commercially available hydrosiloxane derivative.[1] With the chemical formula C₄H₁₄OSi₂ and a

molecular weight of approximately 134.32 g/mol , this versatile organosilicon compound is a

cornerstone in modern synthesis and material science.[2][3] It is a colorless, clear liquid

recognized for its utility as a mild, inexpensive, and non-toxic reducing agent, a crucial

intermediate for organopolysiloxanes, and a key reactant in hydrosilylation reactions.[1][4][5][6]

Its unique reactivity, stemming from the two silicon-hydride (Si-H) bonds, makes it an attractive

and safer alternative to other highly reactive reducing agents like lithium aluminum hydride.[7]

[8][9] This guide provides a comprehensive overview of its properties, synthesis, applications,

and safety protocols, tailored for professionals in research and development.

Physical and Chemical Properties
1,1,3,3-Tetramethyldisiloxane is a highly flammable, volatile liquid that is soluble in many

organic solvents but reacts with water.[10][11][12] Its key physical and chemical properties are

summarized below.
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Property Value Source(s)

Molecular Formula C₄H₁₄OSi₂ [2][3][4]

Molecular Weight 134.32 g/mol [2][5]

Appearance Colorless, clear liquid [4]

Density 0.757 - 0.76 g/mL at 25 °C [5][11][13][14]

Boiling Point 70-71 °C [4][5][11][13]

Melting Point -78 °C [4]

Refractive Index 1.3669 - 1.370 at 20 °C [5][11][13]

Flash Point -12 °C [13]

Autoignition Temp. 208 °C [13]

Viscosity 0.56 cSt at 25 °C [13]

Enthalpy of Vaporization 7.25 kcal/mol [13]

Spectroscopic Data
Spectroscopic analysis is essential for the identification and characterization of 1,1,3,3-
Tetramethyldisiloxane. The following table summarizes the available spectroscopic data.

Spectroscopic Technique Availability / Key Features Source(s)

¹H NMR

Data available, shows

characteristic Si-H proton

signals.

[15]

¹³C NMR Data available. [16]

Mass Spectrometry Data available. [16][17]

IR Spectroscopy

Data available, confirms the

presence of Si-O-Si

functionality.

[16][18]

Raman Spectroscopy Data available. [16]
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Synthesis and Preparation
1,1,3,3-Tetramethyldisiloxane can be synthesized through several methods, with the

reduction of its dichloro-analogue being a prominent and high-yield approach.[1][19]

Experimental Protocol: Reduction of 1,1,3,3-Tetramethyl-
1,3-dichloro-1,3-disiloxane
This process provides TMDS in high yield through the reduction of an inexpensive and readily

available starting material.[19]

Materials:

1,1,3,3-Tetramethyl-1,3-dichloro-1,3-disiloxane

Metal hydride reducing agent (e.g., Lithium aluminum hydride (LiAlH₄) or Sodium aluminum

hydride (NaAlH₄))[19]

Anhydrous ether solvent (e.g., Diethyl ether or Tetrahydrofuran (THF))[19]

Inert gas (e.g., Nitrogen)[19]

Procedure:

In a reaction vessel purged with an inert gas, prepare a solution of the metal hydride (0.5 to

2 mole equivalents per mole of the dichlorodisiloxane) in the anhydrous ether solvent.[19]

Cool the solution to a temperature between 0 °C and 20 °C.[19]

Add the 1,1,3,3-tetramethyl-1,3-dichloro-1,3-disiloxane dropwise to the cooled metal hydride

solution while maintaining the inert atmosphere and temperature.[19]

Allow the reaction to proceed for 1 to 5 hours, depending on the specific reactants and

temperature.[19]

After the reaction is complete, the resulting mixture is carefully worked up, typically involving

washing with water, followed by distillation to isolate the pure 1,1,3,3-tetramethyldisiloxane
product.[19]
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The final product can be obtained in yields as high as 93%.[19]

Workflow: Synthesis of TMDS via Reduction
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Caption: Synthesis of TMDS via reduction of its dichloro-analogue.

Key Applications and Reactions
TMDS is a versatile reagent with broad applications in organic synthesis and polymer

chemistry, primarily as a reducing agent and a key component in hydrosilylation.

As a Reducing Agent
TMDS is valued as a mild and selective reducing agent, often activated by transition metal

catalysts.[7][8][9] It provides a safe and efficient method for the reduction of various functional

groups.[8][9]

Key Reductions:

Amides to Amines or Aldehydes: In the presence of catalysts like platinum or ruthenium

complexes, TMDS can effectively reduce tertiary and secondary amides to their

corresponding amines.[8][9][20]

Nitriles to Amines: A TMDS/titanium(IV) isopropoxide system can convert aromatic and

aliphatic nitriles into primary amines in nearly quantitative yields.[1]

Aldehydes/Epoxides to Alkyl Halides: TMDS can be used for the direct synthesis of alkyl

halides from aldehydes and epoxides.[1][6]

Reductive Cleavage of C-O Bonds: It is employed in the reductive cleavage of otherwise

inert carbon-oxygen bonds.[1][21]

Other Reductions: Notable applications also include the reduction of phosphine oxides, nitro

groups, and the hydrogenolysis of aryl-chlorine bonds.[8][9][21]
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TMDS as a Versatile Reducing Agent
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Caption: Reduction pathways enabled by 1,1,3,3-Tetramethyldisiloxane.

In Hydrosilylation Reactions
The Si-H bonds in TMDS readily add across unsaturated carbon-carbon bonds in the presence

of a catalyst, a process known as hydrosilylation.[21][22] This reaction is fundamental for

synthesizing a wide array of functionalized organosilicon compounds and for crosslinking

silicone polymers.[21][23]

Experimental Protocol: General Hydrosilylation of an
Alkene
This protocol outlines a typical procedure for the transition metal-catalyzed addition of TMDS to

an alkene.
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Materials:

1,1,3,3-Tetramethyldisiloxane (TMDS)

Alkene or alkyne substrate

Hydrosilylation catalyst (e.g., Karstedt's catalyst (platinum-based), [RhCl(cod)]₂)[21][22]

Anhydrous solvent (e.g., Toluene)[21]

Procedure:

To a solution of the alkene substrate in an anhydrous solvent, add the hydrosilylation catalyst

(catalytic amount, e.g., 10⁻⁴ mol per Rh).[21]

Add 1,1,3,3-Tetramethyldisiloxane to the mixture. The stoichiometry will depend on

whether mono- or bis-functionalization is desired.

Heat the reaction mixture to the required temperature (e.g., 60 °C) and stir for the necessary

duration until the reaction is complete, as monitored by techniques like GC-MS or NMR.[21]

Upon completion, the solvent is typically removed under reduced pressure, and the product

is purified using methods such as distillation or column chromatography.
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Experimental Workflow: Hydrosilylation
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Caption: A typical experimental workflow for a hydrosilylation reaction using TMDS.
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Intermediate in Silicone and Pharmaceutical Synthesis
TMDS is a vital building block for specialty silicones. It can be used as a "stopper" to introduce

terminal Si-H groups into organopolysiloxane structures.[24] It is also used to produce

materials like silicone rubber, silicone gel, and methyl hydrogen silicone oil.[25] In the

pharmaceutical industry, it serves as a raw material for synthesizing compounds such as non-

ionic contrast agents.[26][27]

Safety and Handling
1,1,3,3-Tetramethyldisiloxane is a hazardous substance that requires careful handling. It is

highly flammable and may cause irritation to the eyes, skin, and respiratory system.[10][12]

Hazard Information Details Source(s)

Signal Word Danger [15][28][29]

GHS Hazard Statements

H225: Highly flammable liquid

and vapour. H361d: Suspected

of damaging the unborn child.

Also cited as causing skin and

serious eye irritation.

[12][15][28]

GHS Precautionary

Statements

P210: Keep away from heat,

hot surfaces, sparks, open

flames and other ignition

sources. No smoking. P233:

Keep container tightly closed.

P243: Take action to prevent

static discharges. P280: Wear

protective gloves/protective

clothing/eye protection/face

protection. P403+P235: Store

in a well-ventilated place. Keep

cool.

[28][29][30]

Storage and Handling Recommendations:
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Storage: Store in original, tightly sealed containers in an approved, cool, dry, and well-

ventilated flame-proof area.[10][28][30] Keep away from heat, ignition sources, and direct

sunlight.[28]

Handling: Use in a well-ventilated area.[10] Wear appropriate personal protective equipment

(PPE), including gloves and safety goggles.[10][30] Ground and bond containers and

receiving equipment to prevent static discharge.[28][30] Use non-sparking tools.[28][30]

Incompatibilities: Avoid contact with oxidizing agents, acids, bases, water, and metals.[10]

[12]

Spills: In case of a spill, remove all ignition sources, ventilate the area, and use a liquid-

absorbent material for cleanup.[10][29]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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